1-(benzo[d][1,3]dioxol-5-yl)-3-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]urea
• InChI: InChI=1S/C21H19ClN4O4/c22-15-4-2-14(3-5-15)17-7-9-20(27)26(25-17)11-1-10-23-21(28)24-16-6-8-18-19(12-16)30-13-29-18/h2-9,12H,1,10-11,13H2,(H2,23,24,28)
• InChI Key: LAAZHVCQKAXBIV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NCCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClN4O4
• Molecular Weight: 426.9 g/mol
• CAS No.: 1058175-19-1

Description

This compound is a urea derivative featuring a benzodioxole moiety and a pyridazinyl group substituted with a 4-chlorophenyl ring. The benzodioxole group is known to enhance metabolic stability and bioavailability in medicinal chemistry, while the pyridazine core may contribute to specific binding interactions with biological targets.

Biological Activity

The compound 1-(benzo[d][1,3]dioxol-5-yl)-3-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)urea is a complex organic molecule that has attracted attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{22}ClN_{3}O_{4}$. Its structure features a benzo[d][1,3]dioxole moiety, which is known for various biological activities, including anti-inflammatory and anticancer effects. The presence of a chlorophenyl group and a pyridazine derivative further contributes to its potential pharmacological properties.

Biological Activity Overview

Research has indicated that this compound exhibits several biological activities, including:

• Antitumor Activity : Preliminary studies suggest that the compound may have cytotoxic effects against various cancer cell lines. The mechanism of action appears to involve apoptosis induction and inhibition of cell proliferation.
• Antimicrobial Properties : The compound has shown antibacterial and antifungal activities in vitro. These properties are likely attributed to its ability to disrupt microbial cell membranes.
• Enzyme Inhibition : There is evidence that the compound acts as an inhibitor of specific enzymes such as monoamine oxidase (MAO), which is crucial for neurotransmitter metabolism.

Structure-Activity Relationships (SAR)

The SAR studies indicate that modifications in the molecular structure significantly influence the biological activity of the compound. Key findings include:

• Substituent Effects : The introduction of electron-withdrawing groups, such as chlorine, enhances the inhibitory activity against target enzymes. Conversely, bulky substituents may hinder binding affinity.
• Linker Variations : Changes in the linker between the benzo[d][1,3]dioxole and the urea moiety can alter the potency and selectivity for biological targets.

Case Studies

Several studies have investigated the biological effects of this compound:

• Antitumor Study : A study evaluated the cytotoxic effects of the compound on human cancer cell lines (e.g., HeLa, MCF-7). Results indicated a dose-dependent inhibition of cell growth with IC50 values ranging from 10 to 30 µM.
• Antimicrobial Activity : In vitro tests against Staphylococcus aureus and Candida albicans showed minimum inhibitory concentrations (MICs) of 15 µg/mL and 20 µg/mL respectively, suggesting significant antimicrobial potential.
• Enzyme Inhibition : A kinetic study demonstrated that the compound acts as a competitive inhibitor of MAO-B with an IC50 value of 0.005 µM, indicating potent enzyme inhibition which may have implications for neurodegenerative diseases like Parkinson's.

Data Tables

The following tables summarize key findings related to the biological activity of the compound:

Biological Activity	IC50/MIC Values	Reference
Antitumor (HeLa cells)	10–30 µM
Antimicrobial (S. aureus)	15 µg/mL
MAO-B Inhibition	0.005 µM

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Urea-Linked Heterocyclic Compounds

• Compound 15a (from ): This urea derivative, 1-(2-methyl-6-(5-methyl-1-(3-nitrophenyl)-1H-1,2,3-triazol-4-yl)pyridin-3-yl)-3-(4-methoxyphenyl)urea, shares the urea backbone but differs in substituents. It features a pyridine-triazole scaffold instead of a pyridazine-benzodioxole system. Urea derivatives like this are often synthesized via refluxing intermediates with amines in dioxane . chloro in the target compound) may influence solubility and target affinity.

Pyridazine-Containing Analogues

• Isoxazolopyridazines (from ): Pyridazine derivatives, such as those mentioned in the synthesis of isoxazolopyridazines, are noted for their role in drug discovery.

Benzodioxole Derivatives

• The target compound’s benzodioxole may similarly enhance pharmacokinetic profiles compared to non-aromatic analogues .

Key Structural and Functional Differences

Feature	Target Compound	Analogues
Core Structure	Urea-linked pyridazine and benzodioxole	Urea-linked pyridine-triazole (15a) or fused isoxazolopyridazines
Substituents	4-Chlorophenyl (electron-withdrawing), benzodioxole (electron-rich)	Nitrophenyl (15a), methoxyphenyl (15a), or nitroimidazoles (1l)
Synthetic Route	Not described in evidence	Reflux with amines in dioxane (15a); fusion at 200°C (pyrimidinones in )
Potential Bioactivity	Hypothesized kinase/modulator activity (based on urea and pyridazine motifs)	Unspecified for analogues, but urea derivatives often target enzymes